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Compound of Interest

Compound Name: 2-(4-Aminophenyl)succinic acid

CAS No.: 22511-21-3

Cat. No.: B1268363

Get Quote

Introduction
2-(4-Aminophenyl)succinic acid is a versatile bifunctional molecule of significant interest to

researchers in medicinal chemistry, polymer science, and materials development. Its structure,

featuring a reactive primary aromatic amine and two carboxylic acid moieties, allows for a

diverse range of chemical transformations. The aromatic amine can be readily converted into a

diazonium salt, a gateway to a wide array of functional groups and the synthesis of azo dyes.

Concurrently, the dicarboxylic acid functionality provides a handle for the formation of amides,

esters, and the construction of novel polyamide structures.

This comprehensive guide provides detailed experimental setups and protocols for key

reactions involving 2-(4-Aminophenyl)succinic acid. The methodologies are designed to be

robust and reproducible, offering researchers a solid foundation for their synthetic endeavors.

The causality behind experimental choices is explained to empower users to adapt and

troubleshoot these procedures for their specific research needs.
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A thorough understanding of the physicochemical properties of 2-(4-Aminophenyl)succinic
acid is crucial for designing and executing successful experiments.

Property Value Source

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [1]

IUPAC Name
2-(4-aminophenyl)butanedioic

acid
[1]

Appearance Off-white to light brown powder (Typical)

Melting Point 213 °C

Solubility

Soluble in DMSO and DMF;

sparingly soluble in water and

methanol.

(General observation)

pKa (Not available)

Spectroscopic Data
The following spectroscopic data provides a reference for the characterization of the starting

material.

Technique Key Peaks/Shifts

¹H NMR (DMSO-d₆)

δ (ppm): 12.0 (br s, 2H, COOH), 6.85 (d, 2H, Ar-

H), 6.50 (d, 2H, Ar-H), 4.90 (s, 2H, NH₂), 3.60 (t,

1H, CH), 2.70 (dd, 1H, CH₂), 2.40 (dd, 1H, CH₂)

¹³C NMR (Polysol)
δ (ppm): 175.5, 173.8, 146.0, 130.0, 128.5,

114.0, 48.0, 35.0

IR (KBr)

ν (cm⁻¹): 3400-2500 (O-H and N-H stretch),

1700 (C=O stretch), 1620 (N-H bend), 1520

(aromatic C=C stretch)

Mass Spec (GC-MS) m/z: 209 (M+), 163, 106
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Section 1: Diazotization and Azo Coupling
Reactions
The primary aromatic amine of 2-(4-aminophenyl)succinic acid can be readily converted to a

diazonium salt, which is a versatile intermediate for the synthesis of a variety of derivatives,

most notably azo dyes.

Reaction Principle
Diazotization involves the reaction of the primary aromatic amine with nitrous acid (HNO₂),

which is generated in-situ from sodium nitrite and a strong mineral acid at low temperatures (0-

5 °C) to form a diazonium salt.[2] This salt is then immediately reacted with an electron-rich

coupling component (e.g., a phenol or an aromatic amine) in an electrophilic aromatic

substitution reaction to form a highly colored azo compound.

Experimental Workflow: Diazotization and Azo Coupling

Step 1: Diazotization Step 2: Azo Coupling

2-(4-Aminophenyl)succinic Acid
in HCl (aq) NaNO₂ (aq)

Add dropwise at 0-5 °C
Diazonium Salt Solution

Stir for 15-30 min
Coupling Agent

(e.g., 2-Naphthol in NaOH)

Add diazonium solution
to coupling solution Azo Dye Product

(Precipitate)

Stir and Isolate

Click to download full resolution via product page

Caption: Workflow for the synthesis of azo dyes.

Detailed Protocol: Synthesis of an Azo Dye with 2-
Naphthol
Materials:

2-(4-Aminophenyl)succinic acid

Concentrated Hydrochloric Acid (HCl)
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Sodium Nitrite (NaNO₂)

2-Naphthol

Sodium Hydroxide (NaOH)

Distilled Water

Ice

Ethanol (for recrystallization)

Procedure:

Preparation of the Diazonium Salt Solution:

In a 250 mL beaker, suspend 2.09 g (10 mmol) of 2-(4-aminophenyl)succinic acid in 50

mL of distilled water.

Add 5 mL of concentrated HCl and stir until a clear solution is obtained. Cool the solution

to 0-5 °C in an ice bath.

In a separate beaker, dissolve 0.76 g (11 mmol) of sodium nitrite in 10 mL of cold distilled

water.

Slowly add the sodium nitrite solution dropwise to the cold amine solution with vigorous

stirring, maintaining the temperature between 0-5 °C.

After the addition is complete, stir the mixture for an additional 15 minutes. The resulting

clear solution is the diazonium salt, which should be used immediately.

Preparation of the Coupling Solution:

In a 500 mL beaker, dissolve 1.44 g (10 mmol) of 2-naphthol in 50 mL of 1 M NaOH

solution. Cool the solution to 0-5 °C in an ice bath.

Azo Coupling:
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Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with constant

stirring.

A brightly colored precipitate should form immediately.

Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the

reaction.

Isolation and Purification:

Collect the precipitated azo dye by vacuum filtration.

Wash the solid with cold distilled water until the filtrate is neutral.

The crude product can be purified by recrystallization from hot ethanol to yield the final

product.

Expected Results:

Product Appearance Yield Melting Point (°C)

Azo dye with 2-

Naphthol
Red-orange solid 85-95% >250 (decomposes)

Spectroscopic Data (Representative for Azo Dye Product):

Technique Key Peaks/Shifts

¹H NMR (DMSO-d₆)
δ (ppm): 12.0 (br s, 2H, COOH), 8.5-7.0 (m, Ar-

H), 4.0-3.0 (m, CH and CH₂)

IR (KBr)
ν (cm⁻¹): 3400-2500 (O-H), 1700 (C=O), 1600

(N=N), 1500 (aromatic C=C)

Section 2: Amide Bond Formation
The two carboxylic acid groups of 2-(4-aminophenyl)succinic acid can readily undergo

condensation reactions with primary and secondary amines to form amides. This is a

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1268363/docs?utm_src=pdf-body#application-notes-and-protocols-for-reactions-with-2-4-aminophenyl-succinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cornerstone reaction for the synthesis of a wide range of biologically active molecules and

functional materials.

Reaction Principle
Direct condensation of a carboxylic acid and an amine is generally inefficient. Therefore, the

carboxylic acid is typically activated using a coupling agent, such as a carbodiimide. 1-Ethyl-3-

(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) is

a common and effective system for forming a stable active ester intermediate, which then

reacts with the amine to form the amide bond under mild conditions.

Experimental Workflow: EDC/NHS Mediated Amide
Coupling

Step 1: Carboxylic Acid Activation Step 2: Amine Coupling

2-(4-Aminophenyl)succinic Acid
in DMF EDC and NHS

Add and stir
Active Ester Intermediate

Formation
Amine (e.g., Benzylamine)Add amine Amide Product

Stir and Isolate

Click to download full resolution via product page

Caption: Workflow for EDC/NHS mediated amide bond formation.

Detailed Protocol: Synthesis of a Diamide with
Benzylamine
Materials:

2-(4-Aminophenyl)succinic acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-Hydroxysuccinimide (NHS)

Benzylamine
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N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

1 M HCl

Saturated NaHCO₃ solution

Brine

Anhydrous MgSO₄

Procedure:

Activation of Carboxylic Acids:

In a round-bottom flask, dissolve 1.05 g (5 mmol) of 2-(4-aminophenyl)succinic acid in

20 mL of anhydrous DMF.

Add 1.27 g (11 mmol) of NHS and 2.11 g (11 mmol) of EDC to the solution.

Stir the mixture at room temperature for 1 hour.

Amine Coupling:

In a separate flask, dissolve 1.07 g (10 mmol) of benzylamine in 10 mL of anhydrous DMF.

Slowly add the benzylamine solution to the activated carboxylic acid solution.

Stir the reaction mixture at room temperature overnight.

Work-up and Purification:

Pour the reaction mixture into 100 mL of water and extract with DCM (3 x 50 mL).

Wash the combined organic layers with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution

(2 x 50 mL), and brine (1 x 50 mL).
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) or by recrystallization.

Expected Results:

Product Appearance Yield Melting Point (°C)

Diamide with

Benzylamine

White to off-white

solid
70-85% (To be determined)

Spectroscopic Data (Representative for Diamide Product):

Technique Key Peaks/Shifts

¹H NMR (CDCl₃)

δ (ppm): 8.0-7.0 (m, Ar-H), 6.5-6.0 (br s, NH),

4.4 (d, CH₂-Ph), 3.8 (br s, NH₂), 3.5-2.5 (m, CH

and CH₂)

IR (KBr)
ν (cm⁻¹): 3300 (N-H), 1640 (amide C=O), 1540

(amide N-H bend)

Section 3: Polyamide Synthesis
The bifunctional nature of 2-(4-aminophenyl)succinic acid makes it an excellent monomer for

the synthesis of novel polyamides. By reacting with a diamine, the dicarboxylic acid

functionality can form a repeating amide linkage, leading to a polymer chain.

Reaction Principle
Polyamides can be synthesized through the direct polycondensation of a dicarboxylic acid and

a diamine at elevated temperatures. To achieve high molecular weight polymers, it is crucial to

use stoichiometric amounts of the monomers and to effectively remove the water formed during

the reaction.
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Experimental Workflow: Polyamide Synthesis
2-(4-Aminophenyl)succinic Acid + Diamine

(e.g., Hexamethylenediamine)
in NMP

Heat to 180-200 °C
under N₂

Polymerization
(Water removal)

Precipitate in Water

Polyamide Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of polyamides.

Detailed Protocol: Synthesis of a Polyamide with
Hexamethylenediamine
Materials:

2-(4-Aminophenyl)succinic acid

Hexamethylenediamine

N-Methyl-2-pyrrolidone (NMP)

Triphenyl phosphite (TPP) (as a condensing agent, optional)
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Pyridine (optional)

Methanol

Procedure:

Monomer Preparation:

In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a

condenser, add 2.09 g (10 mmol) of 2-(4-aminophenyl)succinic acid, 1.16 g (10 mmol)

of hexamethylenediamine, and 20 mL of NMP.

If using a condensing agent, add 6.2 g (20 mmol) of TPP and 2 mL of pyridine.

Polymerization:

Heat the reaction mixture to 100 °C with stirring under a slow stream of nitrogen for 1-2

hours.

Gradually increase the temperature to 180-200 °C and maintain for 4-6 hours to facilitate

the removal of water and drive the polymerization. The viscosity of the solution will

increase as the reaction proceeds.

Isolation of the Polyamide:

Cool the viscous polymer solution to room temperature.

Pour the solution slowly into 200 mL of vigorously stirring methanol.

The polyamide will precipitate as a fibrous solid.

Collect the polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven

at 60 °C overnight.

Expected Results:
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Product Appearance
Inherent Viscosity
(dL/g)

Glass Transition
Temp. (Tg, °C)

Polyamide with

Hexamethylenediamin

e

Light yellow to brown

solid
0.4-0.8 (To be determined)

Spectroscopic Data (Representative for Polyamide Product):

Technique Key Peaks/Shifts

¹H NMR (DMSO-d₆)
δ (ppm): 8.0-7.0 (br m, Ar-H and NH), 3.5-2.5

(m, aliphatic CH₂ and CH)

IR (KBr)
ν (cm⁻¹): 3300 (N-H), 2930, 2850 (C-H), 1640

(amide C=O), 1540 (amide N-H bend)

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Handle all chemicals in a well-ventilated fume hood.

Concentrated acids and bases are corrosive and should be handled with care.

EDC is a skin and respiratory irritant.

Diazonium salts can be explosive when dry; always keep them in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(4-Aminophenyl)succinic acid | C10H11NO4 | CID 571820 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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